2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid

• IUPAC Name: 2-[isoquinoline-1-carbonyl(methyl)amino]acetic acid
• InChI: InChI=1S/C13H12N2O3/c1-15(8-11(16)17)13(18)12-10-5-3-2-4-9(10)6-7-14-12/h2-7H,8H2,1H3,(H,16,17)
• InChI Key: VBDUOIBKPACQOA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)C1=NC=CC2=CC=CC=C21
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol

Description

2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid, also known as IMAA, is a chemical compound that has been studied for its potential use in scientific research. This compound is a derivative of isoquinoline and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid is not fully understood. However, it has been shown to interact with a variety of targets in the central nervous system, including GABA receptors, NMDA receptors, and voltage-gated calcium channels. It has also been shown to modulate the release of neurotransmitters such as dopamine and glutamate.
Biochemical and Physiological Effects:
2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and reduce the release of glutamate in the striatum. It has also been shown to increase the amplitude of NMDA receptor-mediated currents in hippocampal neurons. In addition, 2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid in lab experiments is its specificity for certain targets in the central nervous system. It has been shown to have a high affinity for GABA receptors and NMDA receptors, which makes it a useful tool for studying the function of these receptors. However, one limitation of using 2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid is its potential toxicity. It has been shown to have cytotoxic effects on certain cell types at high concentrations.

Future Directions

There are several future directions for research on 2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and depression. Another area of interest is its use as a tool for studying the function of GABA receptors and NMDA receptors in the central nervous system. Further research is needed to fully understand the mechanism of action of 2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid involves the reaction of isoquinoline-1-carboxylic acid with methylamine and acetic anhydride. The reaction yields 2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid as a white crystalline solid with a melting point of 168-170°C.

Scientific Research Applications

2-[Isoquinoline-1-carbonyl(methyl)amino]acetic acid has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a variety of effects on the central nervous system, including the modulation of neurotransmitter release and the regulation of ion channels.